N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}-3-phenylpropanamide

• IUPAC Name: N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]-3-phenylpropanamide
• InChI: InChI=1S/C20H19ClN2OS/c21-17-9-7-16(8-10-17)20-23-18(14-25-20)12-13-22-19(24)11-6-15-4-2-1-3-5-15/h1-5,7-10,14H,6,11-13H2,(H,22,24)
• InChI Key: BNMKLSBTNVJCAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN2OS
• Molecular Weight: 370.9 g/mol

Description

N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}-3-phenylpropanamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of thiazole-containing compounds and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

Anticancer Activity

Compounds structurally related to N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}-3-phenylpropanamide have shown promising anticancer properties. For instance, derivatives synthesized from 2-(4-methylphenyl)acetic acid exhibited moderate to excellent anticancer activity against various cancer cell lines, such as MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer), with some derivatives displaying higher activity than etoposide, a reference drug (Ravinaik et al., 2021). Additionally, novel thiadiazoles and thiazoles incorporating pyrazole moiety were prepared, showing potential as anticancer agents against the breast carcinoma cell line MCF-7, with certain compounds indicating concentration-dependent cellular growth inhibitory effects (Gomha et al., 2014).

Antimicrobial Activity

Several studies have focused on the antimicrobial applications of these compounds. A study on new quinazolines showed potential antimicrobial agents against various bacterial and fungal strains, including Escherichia coli and Staphylococcus aureus (Desai et al., 2007). Another research synthesized derivatives with significant antimicrobial activity, supporting their potential in combating infectious diseases (Kubba & Hameed A. Rahim, 2018).

Herbicidal Activity

Compounds with the thiazolyl structure have also been evaluated for their herbicidal efficiency. A particular study on 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates demonstrated good herbicidal activities, highlighting the utility of these compounds in agricultural applications (Wang et al., 2004).

Molecular Studies

Molecular docking and computational studies on these derivatives have provided insights into their mechanism of action and interaction with biological targets. For example, analysis of certain bioactive molecules revealed their antifungal and antibacterial effects, further elucidated by molecular docking to identify hydrogen bonds and binding energy with different proteins (Viji et al., 2020).